3-[(3E)-4-(1,3-Benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one
3-[(3E)-4-(1,3-Benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one
Brand Name:
Vulcanchem
CAS No.:
688037-05-0
VCID:
VC0506958
InChI:
InChI=1S/C22H21NO5/c1-2-11-23-18-6-4-3-5-17(18)22(26,21(23)25)13-16(24)9-7-15-8-10-19-20(12-15)28-14-27-19/h3-10,12,26H,2,11,13-14H2,1H3/b9-7+
SMILES:
CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C=CC3=CC4=C(C=C3)OCO4)O
Molecular Formula:
C22H21NO5
Molecular Weight:
379.4g/mol
3-[(3E)-4-(1,3-Benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one
CAS No.: 688037-05-0
Main Products
VCID: VC0506958
Molecular Formula: C22H21NO5
Molecular Weight: 379.4g/mol
![3-[(3E)-4-(1,3-Benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one - 688037-05-0](/images/no_structure.jpg)
| CAS No. | 688037-05-0 |
|---|---|
| Product Name | 3-[(3E)-4-(1,3-Benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one |
| Molecular Formula | C22H21NO5 |
| Molecular Weight | 379.4g/mol |
| IUPAC Name | 3-[(E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-enyl]-3-hydroxy-1-propylindol-2-one |
| Standard InChI | InChI=1S/C22H21NO5/c1-2-11-23-18-6-4-3-5-17(18)22(26,21(23)25)13-16(24)9-7-15-8-10-19-20(12-15)28-14-27-19/h3-10,12,26H,2,11,13-14H2,1H3/b9-7+ |
| Standard InChIKey | KIGMIRCCXDKHDH-VQHVLOKHSA-N |
| Isomeric SMILES | CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)/C=C/C3=CC4=C(C=C3)OCO4)O |
| SMILES | CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C=CC3=CC4=C(C=C3)OCO4)O |
| Canonical SMILES | CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C=CC3=CC4=C(C=C3)OCO4)O |
| PubChem Compound | 5905704 |
| Last Modified | Nov 11 2021 |
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